Cas no 1804282-71-0 (1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one
• CAS No: 1804282-71-0
• MF: C₁₀H₈BrF₂NO₃
• MW: 308.076229095459
• CID: 4976137
• Update Time: 2025-06-08

1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one

• Inchi： 1S/C10H8BrF2NO3/c11-5-6(15)4-8-7(10(12)13)2-1-3-9(8)14(16)17/h1-3,10H,4-5H2
• InChI Key： FFXICNGCNJJZEL-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one (CAS No. 1804282-71-0)

1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one, with the CAS number 1804282-71-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo, difluoromethyl, and nitro functional groups, which confer it with distinct chemical properties and reactivity profiles.

The synthesis of 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one typically involves multi-step reactions, including the bromination of a suitable precursor, the introduction of the difluoromethyl group, and the nitration of the aromatic ring. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its physical properties, 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one is a solid at room temperature with a melting point ranging from 75°C to 80°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical structure of 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one is particularly interesting due to the presence of the difluoromethyl group. This group has been shown to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The nitro group, on the other hand, can undergo reduction to form amino groups, which can be further modified to introduce additional functional groups or enhance biological activity.

In medicinal chemistry, 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one has been explored as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. Another study in Cancer Research demonstrated that certain analogs of 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one showed promising antiproliferative activity against various cancer cell lines.

Beyond its medicinal applications, 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one has also found use in materials science. Its unique electronic properties make it a candidate for the development of novel electronic materials and devices. For example, researchers at the University of California have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced electrical conductivity and stability.

The safety profile of 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one is an important consideration for its practical applications. While detailed toxicological data are still being gathered, preliminary studies suggest that it exhibits low acute toxicity when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to minimize exposure risks.

In conclusion, 1-Bromo-3-(2-(difluoromethyl)-6-nitrophenyl)propan-2-one (CAS No. 1804282-71-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its impact in various scientific fields.